molecular formula C9H6BrClF3NO B8530147 2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide

2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide

Cat. No. B8530147
M. Wt: 316.50 g/mol
InChI Key: VPGXSHBEULUTHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide is a useful research compound. Its molecular formula is C9H6BrClF3NO and its molecular weight is 316.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide

Molecular Formula

C9H6BrClF3NO

Molecular Weight

316.50 g/mol

IUPAC Name

N-[2-bromo-5-(trifluoromethyl)phenyl]-2-chloroacetamide

InChI

InChI=1S/C9H6BrClF3NO/c10-6-2-1-5(9(12,13)14)3-7(6)15-8(16)4-11/h1-3H,4H2,(H,15,16)

InChI Key

VPGXSHBEULUTHU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)F)NC(=O)CCl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-trifluoromethylaniline (10.0 g) in methylene chloride (100 ml) was added triethylamine and the solution was cooled to 0° C. To this solution was slowly added choroacetyl chloride and the reaction mixture was allowed to cool to room temperature overnight. The solution was concentrated and the resulting solid was extracted with ethyl acetate. The organic extract was first washed with 10% HCl (2×2 ml), then with water (12×25 ml) and was collected, dried and evaporated to obtain the title compound (yield, 10.2 g). 1HNMR (250 MHz, CDCl3): 4.22 (s, 2 H), 7.26 (d, J=8 Hz, 1 H), 7.66 (d, J=8 Hz, 1 Hz), 8.68 (s, 1 H), 9.02 (br s, 1 H).
Quantity
10 g
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reactant
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0 (± 1) mol
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reactant
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100 mL
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solvent
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